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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoethyl acetate

Cat. No.: B3349005 Get Quote

Disclaimer: This document provides general guidance for the disposal of 2-(Furan-2-yl)-2-
oxoethyl acetate (CAS No. 19859-79-1). Specific safety data sheets (SDS) for this compound

are not readily available. Therefore, these procedures are based on the chemical's structural

components (a furan ring, a ketone, and an acetate ester) and data for structurally similar

compounds. Researchers must consult their institution's Environmental Health and Safety

(EHS) department and the chemical supplier's official SDS for definitive disposal protocols.

For laboratory researchers, scientists, and professionals in drug development, the proper

disposal of chemical waste is paramount to ensuring a safe and compliant work environment.

2-(Furan-2-yl)-2-oxoethyl acetate, a complex organic molecule, requires careful handling and

disposal due to its potential hazards. This guide outlines the essential steps and precautions for

its safe removal from the laboratory.

Immediate Safety and Handling
Before proceeding with disposal, it is crucial to handle 2-(Furan-2-yl)-2-oxoethyl acetate with

appropriate personal protective equipment (PPE). Based on the hazards associated with its

functional groups, the following PPE is recommended:
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Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A flame-retardant lab coat.

Respiratory Protection Use in a well-ventilated area or fume hood.

Step-by-Step Disposal Protocol
The disposal of 2-(Furan-2-yl)-2-oxoethyl acetate should be treated as a hazardous waste

process. Under no circumstances should this chemical be disposed of down the drain or in

regular solid waste.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: 2-(Furan-2-yl)-2-
oxoethyl Acetate".

Do not mix this waste with other chemical waste streams unless explicitly approved by

your EHS department. Incompatible chemicals can lead to dangerous reactions.

Containerization:

Use a non-reactive, sealable container, preferably glass or high-density polyethylene

(HDPE).

Ensure the container is clean and dry before adding the waste.

For liquid waste, do not fill the container to more than 80% capacity to allow for vapor

expansion.

For solid waste (e.g., contaminated gloves, weigh boats), double-bag the materials in

clearly labeled plastic bags before placing them in the solid hazardous waste container.

Storage:
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Store the sealed waste container in a designated satellite accumulation area (SAA) that is

cool, dry, and well-ventilated.

The storage area should be away from heat sources, open flames, and incompatible

materials, particularly strong oxidizing agents.

Final Disposal:

Contact your institution's EHS department to schedule a pickup of the hazardous waste.

Provide them with the exact name of the chemical and an estimate of the quantity.

Only licensed hazardous waste contractors should transport and dispose of this chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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